Cas no 70616-71-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-)

1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo- structure
70616-71-6 structure
Product name:1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
CAS No:70616-71-6
MF:C10H9N3O6S
MW:299.25996
CID:571084
PubChem ID:112435

1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
    • 1-(4-amino-2-sulfophenyl)-5-oxo-4H-pyrazole-3-carboxylic acid
    • 1-(4-amino-2-sulphophenyl)-4,5-dihydro-5-oxo-1H-pyrazole-3-carboxylic acid
    • 1-(4-Amino-2-sulfophenyl)-3-carboxy-5-pyrazolone
    • 1-(4-amino-2-sulfophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
    • NS00037071
    • 1H-Pyrazole-3-carboxylic acid, 1-(4-amino-2-sulfophenyl)-4,5-dihydro-5-oxo-
    • 70616-71-6
    • EINECS 274-699-8
    • DTXSID4072077
    • Inchi: InChI=1S/C10H9N3O6S/c11-5-1-2-7(8(3-5)20(17,18)19)13-9(14)4-6(12-13)10(15)16/h1-3H,4,11H2,(H,15,16)(H,17,18,19)
    • InChI Key: WXQMQGBHEYGHMN-UHFFFAOYSA-N
    • SMILES: C1C(=NN(C1=O)C2=C(C=C(C=C2)N)S(=O)(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 299.02127
  • Monoisotopic Mass: 299.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Density: 1.88
  • Refractive Index: 1.767
  • PSA: 150.36

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